BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide & Safety Profile: 2-(2-Chloro-3-
methylphenyl)acetonitrile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

2-(2-Chloro-3-
Compound Name:
methylphenyl)acetonitrile

CAS No.: 200214-73-9

Cat. No.: B1422766

Get Quote

\ J

CAS Registry Number: 200214-73-9 Synonyms: (2-Chloro-3-methylphenyl)acetonitrile; 2-
Chloro-3-methylbenzyl cyanide Formula: CeHsCIN Molecular Weight: 165.62 g/mol

Executive Summary & Chemical Architecture

This guide serves as a technical whitepaper for 2-(2-Chloro-3-methylphenyl)acetonitrile, a
specialized intermediate used primarily in the synthesis of non-steroidal anti-inflammatory
drugs (NSAIDs) and agrochemical active ingredients. Unlike standard Safety Data Sheets
(SDS) that list generic hazards, this document analyzes the mechanism of toxicity and the
specific engineering controls required for high-purity organic synthesis.

Molecular Context

The molecule consists of a benzene core substituted with a chlorine atom at the ortho position
and a methyl group at the meta position relative to the acetonitrile side chain.

« Steric Hindrance: The ortho-chloro substituent provides steric protection to the benzylic
carbon, potentially retarding nucleophilic attack compared to non-substituted benzyl
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cyanides.

» Electronic Effect: The electron-withdrawing chlorine atom deactivates the ring but increases
the acidity of the benzylic protons, influencing its reactivity in alkylation reactions.

Toxicological Profile: The Metabolic Activation
Mechanism

Core Hazard: Acute Toxicity (Oral/Dermal/inhalation) & Specific Target Organ Toxicity.[1]

While many researchers treat nitriles as simple irritants, arylacetonitriles possess a latent
toxicity mechanism that distinguishes them from inorganic cyanides. They act as
"Cyanogens"—compounds that release Hydrogen Cyanide (HCN) upon metabolic processing.

The "Osteoclastic" Release of Cyanide

Unlike inorganic sodium cyanide, which causes immediate hypoxia, 2-(2-Chloro-3-
methylphenyl)acetonitrile exhibits a delayed onset of toxicity (Lag time: 1-6 hours). This
delay is due to the requirement for hepatic metabolism to liberate the toxic cyanide ion.

Mechanism of Action:

Absorption: Lipophilic nature allows rapid dermal and gastrointestinal absorption.

Activation: The compound is oxidized by Cytochrome P450 enzymes (specifically CYP2E1)
in the liver.

Hydrolysis: The resulting unstable cyanohydrin intermediate spontaneously decomposes.

Inhibition: Released Cyanide (

) binds with high affinity to the ferric iron (

) in Cytochrome C Oxidase (Complex 1V) of the mitochondrial electron transport chain.

Result: Cellular asphyxiation despite adequate oxygen supply (Histotoxic Hypoxia).

Metabolic Pathway Diagram
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The following diagram illustrates the bio-activation pathway responsible for the delayed toxicity.
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Figure 1: Mechanism of Nitrile-Induced Histotoxic Hypoxia. Note the metabolic step which
creates the characteristic delay in symptom onset.

Physical Properties & Stability Data[3][4][5]

Note: Experimental values for this specific isomer are rare in public literature. Values below
represent high-confidence estimates based on structural analogs (e.g., 2-chlorobenzyl

cyanide).
Property Value / Range Technical Note
Phvsical Stat Solid or Low-Melting Semi- Tendency to supercool; may
sical State
g Solid appear as oil.

Impurities significantly lower

Melting Point 25°C — 45°C (Estimated) MP
- ) Decomposes before boiling at
Boiling Point > 240°C @ 760 mmHg
atm pressure.
) Combustible but not highly
Flash Point > 110°C (Closed Cup)
flammable.
» DMSO, Methanol, DCM, Ethyl )
Solubility Insoluble in water (<0.1 g/L).
Acetate
) Deprotonation requires strong
pKa ~16 (Benzylic protons)

bases (e.g., NaH).
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Safe Handling & Engineering Controls
Personal Protective Equipment (PPE) Matrix

Standard nitrile examination gloves are insufficient for prolonged contact with arylacetonitriles
in organic solvents, as the solvent acts as a carrier, permeating the glove material.

e Splash Protection: Nitrile (min thickness 0.11 mm). Change immediately upon contamination.
e Full Immersion/Synthesis: Silver Shield® (Laminate) or Viton® gloves.

o Respiratory: If handling powder/dust, use N95/P100. If heating or handling oil, use a half-
mask with Organic Vapor/Acid Gas cartridges (OV/AG) to capture potential HCN off-gassing.

Synthesis Workflow & Safety Interlocks

When using this compound as a building block (e.g., alkylation or hydrolysis), the generation of
HCN gas is a risk if acidic conditions are introduced inadvertently.
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Synthesis Safety Protocol

Raw Material
(Arylacetonitrile)

Reaction Vessel
(Inert Atmosphere)

Vent Gas Treatment \Completion

Caustic Scrubber Quench Step
(NaOH Trap) (Alkaline pH > 10)

CRITICAL:
Avoid Acidic Quench
(HCN Evolution Risk)

Waste Stream
(Cyanide Destruction)

Click to download full resolution via product page

Figure 2: Safe Synthesis Workflow. The critical control point is the maintenance of alkaline pH
during quenching to prevent HCN evolution.

Emergency Response Protocols

Medical Alert: Treat as Cyanide Poisoning. Symptoms may be delayed.[2][3] If exposure is
suspected, do not wait for symptoms (confusion, gasping, seizure) to appeatr.

First Aid

 Inhalation: Evacuate to fresh air. Administer 100% Oxygen immediately.
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o Skin: Wash with soap and copious water. Do not use solvent (ethanol/DMSO) to clean skin,
as this enhances absorption.

e Eye: Flush for 15 minutes.

Antidote Administration (Professional Medical Use Only)

Medical personnel should be alerted to the potential for Cyanide Toxicity.

 First Line: Hydroxocobalamin (Cyanokit). Combines with cyanide to form non-toxic
cyanocobalamin (Vitamin B12), which is excreted renally.

e Second Line: Sodium Nitrite + Sodium Thiosulfate (Induces methemoglobinemia to
scavenge cyanide).

Storage and Stability

o Storage: Keep in a tightly closed container. Store under inert gas (Argon/Nitrogen) if possible
to prevent oxidative degradation.

e Incompatibilities:
o Strong Oxidizers: Risk of fire.[1][2][4]

o Strong Acids: Risk of hydrolysis to the corresponding phenylacetic acid or evolution of
HCN.

o Strong Bases: Will deprotonate the benzylic position (reactive intermediate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide & Safety Profile: 2-(2-Chloro-3-
methylphenyl)acetonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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